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Compound of Interest

Compound Name: Citronellyl nitrile

Cat. No.: B1228654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Citronellyl nitrile is a synthetic aroma chemical prized in the fragrance and cosmetics industry

for its fresh, citrusy, and slightly floral scent profile.[1] It offers greater stability in various

cosmetic bases compared to its aldehyde analogue, citronellal, particularly in terms of heat,

light, and pH, making it a versatile ingredient for a wide range of personal care products.[2]

These application notes provide detailed protocols for the evaluation and use of Citronellyl
nitrile in cosmetic formulations.

Physicochemical Properties and Specifications
Citronellyl nitrile is a colorless to pale yellow liquid with a characteristic fresh, lemon-like odor

with green nuances.[2][3][4] Its stability and solubility in common cosmetic ingredients are key

to its successful incorporation into formulations.[2][5]
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Property Value Reference

Chemical Name 3,7-Dimethyloct-6-enenitrile [4]

CAS Number 51566-62-2 [4]

Molecular Formula C10H17N [4]

Molecular Weight 151.25 g/mol [4]

Appearance Colorless to pale yellow liquid [4]

Odor Profile
Fresh, lemon, citrus, green,

slightly floral
[2][5]

Solubility
Soluble in alcohol and oils;

insoluble in water.
[1][2]

Boiling Point 231°C [4]

Vapor Pressure 0.037 mmHg @ 20°C [4]

Log P 3.55 [4]

Applications in Cosmetic and Personal Care
Products
Citronellyl nitrile is a versatile fragrance ingredient suitable for a wide array of product types

due to its stability and pleasant scent profile.[1][3]
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Product Category
Recommended Use Level
(%)

Key Benefits

Fine Fragrance (Eau de

Toilette, Perfume)
Up to 10%

Provides a fresh, diffusive top

and middle note. Blends well

with floral and citrus accords.

[2][5]

Creams and Lotions 0.1 - 1.0%

Imparts a clean and lasting

fragrance. Stable in oil-in-water

and water-in-oil emulsions.

Shampoos and Conditioners 0.2 - 1.0%

Good stability in surfactant-

based systems, providing a

fresh scent to hair care

products.[5]

Soaps (Bar and Liquid) 0.5 - 2.0%

Excellent stability in alkaline

conditions, making it a

preferred choice over

citronellal.[2][5]

Deodorants and

Antiperspirants
0.1 - 0.5%

Provides a fresh scent and

masks base odors effectively.

Good stability in these product

forms.[5]

Fabric Softeners and

Detergents
0.1 - 1.0%

Delivers a long-lasting fresh

and clean fragrance to fabrics.

Stable in the presence of

surfactants and enzymes.[1]

Experimental Protocols
Stability Testing of Citronellyl Nitrile in an O/W Emulsion
This protocol outlines a method to assess the chemical stability of Citronellyl nitrile in a

standard oil-in-water (O/W) cream base under accelerated aging conditions.

Workflow for Stability Testing
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Sample Preparation

Accelerated Storage Analysis at T=0, 1, 2, 3 months

Data Evaluation

Prepare O/W Cream Base Incorporate Citronellyl Nitrile (0.5%) Package in Glass Jars

40°C / 75% RH

25°C / 60% RH (Control)

Freeze-Thaw Cycles (-10°C to 25°C) Sensory Evaluation (Odor Profile)

Physical & Chemical Analysis (pH, Viscosity, Appearance)

GC-MS Quantification of Citronellyl Nitrile

Compare Stressed vs. Control Samples Generate Stability Report

Click to download full resolution via product page

Caption: Workflow for the accelerated stability testing of Citronellyl nitrile in a cosmetic

emulsion.

Methodology:

Preparation of O/W Cream Base: Prepare a standard oil-in-water cream base without any

fragrance.

Incorporation of Citronellyl Nitrile: Accurately weigh and incorporate 0.5% (w/w) of

Citronellyl nitrile into the cream base at a temperature below 40°C with gentle mixing until

homogeneous.

Packaging: Package the final formulation in inert glass jars with airtight closures.

Storage Conditions:

Place samples in stability chambers at 40°C ± 2°C / 75% RH ± 5% RH.

Store control samples at 25°C ± 2°C / 60% RH ± 5% RH.

Subject a set of samples to three freeze-thaw cycles (-10°C for 24 hours, then 25°C for 24

hours).
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Analysis Schedule: Analyze the samples at initial time (T=0) and after 1, 2, and 3 months.

Analytical Methods:

Sensory Evaluation: A trained panel evaluates the odor profile for any changes from the

initial scent.

Physical and Chemical Analysis: Measure pH, viscosity, and observe for any changes in

color, appearance, or phase separation.

GC-MS Quantification: Extract the fragrance from the cream base and quantify the

concentration of Citronellyl nitrile using Gas Chromatography-Mass Spectrometry (GC-

MS).

Quantitative Analysis of Citronellyl Nitrile by GC-MS
This protocol describes the quantification of Citronellyl nitrile in a cosmetic product using GC-

MS.

Workflow for GC-MS Analysis

Sample Extraction GC-MS Analysis Data Processing

Weigh 1g of Sample Add Internal Standard & Solvent (e.g., MTBE) Vortex & Centrifuge Collect Supernatant Inject into GC-MS Chromatographic Separation Mass Spectrometric Detection Integrate Peak Areas Generate Calibration Curve Calculate Concentration

Click to download full resolution via product page

Caption: Workflow for the quantitative analysis of Citronellyl nitrile in a cosmetic sample by

GC-MS.

Methodology:

Sample Preparation:

Accurately weigh approximately 1g of the cosmetic product into a centrifuge tube.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1228654?utm_src=pdf-body
https://www.benchchem.com/product/b1228654?utm_src=pdf-body
https://www.benchchem.com/product/b1228654?utm_src=pdf-body
https://www.benchchem.com/product/b1228654?utm_src=pdf-body-img
https://www.benchchem.com/product/b1228654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a known amount of a suitable internal standard.

Add 10 mL of a suitable solvent (e.g., methyl tert-butyl ether).

Vortex for 5 minutes and centrifuge at 3000 rpm for 10 minutes.

Collect the supernatant for analysis.

GC-MS Conditions (Illustrative):

Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Program: Initial temperature of 60°C, ramp to 280°C at 10°C/min, hold for 5 minutes.

Injector: Splitless mode at 250°C.

MS Detector: Electron Impact (EI) ionization at 70 eV. Scan range of 40-400 m/z.

Quantification:

Prepare a calibration curve using standard solutions of Citronellyl nitrile.

Identify the Citronellyl nitrile peak in the sample chromatogram based on its retention

time and mass spectrum.

Calculate the concentration based on the peak area ratio to the internal standard and the

calibration curve.

Sensory Evaluation: Triangle Test
This protocol is used to determine if a sensory difference exists between two samples, for

example, a control and a sample that has undergone stability testing.

Workflow for Triangle Test
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Test Setup Sensory Evaluation Data Analysis

Select & Train Panelists Prepare Samples (A & B) Code Samples (3-digit random codes) Present 3 Samples (2 same, 1 different) Panelists Identify the 'Odd' Sample Record Responses Count Correct Identifications Statistical Analysis (Binomial Test) Interpret Results (Significant Difference?)

Click to download full resolution via product page

Caption: Workflow for conducting a sensory triangle test.

Methodology:

Panelist Selection: Select a panel of at least 20-30 trained sensory assessors.

Sample Preparation: Prepare two sets of samples: a control (A) and the test sample (B).

Test Presentation: Present each panelist with three coded samples. Two of the samples are

identical (e.g., A, A) and one is different (e.g., B). The order of presentation should be

randomized for each panelist (e.g., AAB, ABA, BAA, BBA, BAB, ABB).

Evaluation: Panelists are asked to identify the sample that is different from the other two.

Data Analysis: The number of correct identifications is counted. Statistical tables for the

triangle test are used to determine if there is a significant difference between the two

samples at a given confidence level (typically 95%).

Safety and Regulatory Information
Skin Sensitization
Based on available data, Citronellyl nitrile is not expected to be a skin sensitizer. The OECD

Test Guideline 442E describes in vitro methods for assessing skin sensitization potential.

Adverse Outcome Pathway for Skin Sensitization
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Adverse Outcome Pathway (AOP) for Skin Sensitization

Key Event 1: Covalent Binding to Skin Proteins

Key Event 2: Keratinocyte Activation

Key Event 3: Dendritic Cell Activation (OECD 442E)

Key Event 4: T-cell Proliferation

Adverse Outcome: Allergic Contact Dermatitis

Click to download full resolution via product page

Caption: Simplified Adverse Outcome Pathway for skin sensitization.

Phototoxicity
The potential for a substance to cause a phototoxic reaction can be assessed using the OECD

Test Guideline 432: In Vitro 3T3 NRU Phototoxicity Test.

Workflow for OECD 432 Phototoxicity Test
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Cell Culture Treatment

Exposure

Viability Assessment

Seed 3T3 Fibroblasts Incubate for 24h Add Citronellyl Nitrile (various concentrations) Incubate for 1h

Irradiate with UVA Light (+Irr)

Keep in Dark (-Irr)

Neutral Red Uptake Assay Measure Absorbance Calculate Photo-Irritation Factor (PIF)

Click to download full resolution via product page

Caption: Workflow for the in vitro 3T3 NRU phototoxicity test (OECD 432).

IFRA Standards
The use of Citronellyl nitrile in fragrance formulations should comply with the standards set by

the International Fragrance Association (IFRA). It is recommended to consult the latest IFRA

Standards for specific restrictions and maximum use levels in different product categories. An

IFRA Certificate of Conformity for Citronellyl nitrile would provide detailed information on its

compliance.[6][7][8]

Conclusion
Citronellyl nitrile is a valuable and stable fragrance ingredient for a wide range of cosmetic

and personal care products. Its fresh, citrusy profile is highly desirable in many applications.

The protocols outlined in these notes provide a framework for formulators and researchers to

evaluate its stability, performance, and safety in their specific product matrices. Adherence to

good laboratory practices and relevant regulatory guidelines is essential for the successful and

safe use of this ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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